molecular formula C7H8Cl2S B8365022 2-(2-Chloroethyl)-3-chloromethylthiophene CAS No. 865187-83-3

2-(2-Chloroethyl)-3-chloromethylthiophene

Cat. No. B8365022
CAS RN: 865187-83-3
M. Wt: 195.11 g/mol
InChI Key: VLKILARZRVMXJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Chloroethyl)-3-chloromethylthiophene is a useful research compound. Its molecular formula is C7H8Cl2S and its molecular weight is 195.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2-Chloroethyl)-3-chloromethylthiophene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-Chloroethyl)-3-chloromethylthiophene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

865187-83-3

Product Name

2-(2-Chloroethyl)-3-chloromethylthiophene

Molecular Formula

C7H8Cl2S

Molecular Weight

195.11 g/mol

IUPAC Name

2-(2-chloroethyl)-3-(chloromethyl)thiophene

InChI

InChI=1S/C7H8Cl2S/c8-3-1-7-6(5-9)2-4-10-7/h2,4H,1,3,5H2

InChI Key

VLKILARZRVMXJR-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1CCl)CCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

3.0 g of the compound obtained in Example 2 was dissolved in 57 mL of dichloromethane, and the resulting solution was cooled to −3° C. To the solution, 6.1 g of diisopropylethylamine and 3.1 g of sulfuryl chloride were added, and the resulting mixture was stirred for 30 min at the same temperature and for an hour at room temperature. 20 mL of dichloromethane was added to the reaction solution, and the resulting mixture was washed twice with 40 mL portions of water. The organic layer was dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was subjected to a silica gel column chromatography (eluent, n-hexane:ethyl acetate=10:1) to obtain 1.0 g (yield of 27%) of the title compound as a colorless oil.
Name
compound
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
57 mL
Type
reactant
Reaction Step One
Quantity
6.1 g
Type
reactant
Reaction Step Two
Quantity
3.1 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
reactant
Reaction Step Three
Yield
27%

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